BE“GHE Foundational & Exploratory

Check Availability & Pricing

L-Alanyl-L-alanine: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Ala-Ala-OH

Cat. No.: B112206

CAS Number: 1948-31-8 IUPAC Name: (2S)-2-[[(2S)-2-aminopropanoylJamino]propanoic acid

This technical guide provides an in-depth overview of L-Alanyl-L-alanine, a dipeptide of
significant interest in various scientific disciplines. Tailored for researchers, scientists, and
professionals in drug development, this document outlines its chemical and physical properties,
experimental protocols for its synthesis and analysis, and its role in biological systems.

Physicochemical Properties

L-Alanyl-L-alanine is a dipeptide composed of two L-alanine residues linked by a peptide bond.
[1][2] It typically appears as a white crystalline powder.[2] Below is a summary of its key
physicochemical properties.
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Property Value Source

Molecular Formula C6H12N203 [1]

Molecular Weight 160.17 g/mol [1]

CAS Number 1948-31-8 [1]
(2S)-2-[[(2S)-2-

IUPAC Name aminopropanoyllamino]propan [1]
oic acid

Melting Point 280-285 °C [2]

N Soluble in water (0.1 g/mL,

Solubility [3]
clear)

logP (computed) -3.3 [1]

Storage Temperature

2-8°C in a dark, inert

atmosphere

[3]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of L-Alanyl-L-

alanine

Solid-phase peptide synthesis is a widely used method for producing peptides. The following is

a representative protocol for the synthesis of L-Alanyl-L-alanine based on Fmoc chemistry.

Materials:

e Fmoc-L-alanine

2-Chlorotrityl chloride resin

Dichloromethane (DCM)

Piperidine in DMF (20% v/v)

N,N-Dimethylformamide (DMF)
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N,N'-Diisopropylethylamine (DIPEA)
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)
Trifluoroacetic acid (TFA)

Cold diethyl ether

Procedure:

Resin Swelling and First Amino Acid Loading: The 2-chlorotrityl chloride resin is swelled in
DCM. Fmoc-L-alanine is then coupled to the resin in the presence of DIPEA.

Fmoc Deprotection: The Fmoc protecting group is removed from the resin-bound alanine
using a 20% piperidine solution in DMF.

Amino Acid Coupling: The second Fmoc-L-alanine is activated with HBTU and DIPEA and
then coupled to the deprotected N-terminus of the resin-bound alanine.

Final Fmoc Deprotection: The Fmoc group of the second alanine is removed.

Cleavage and Precipitation: The dipeptide is cleaved from the resin using a TFA-based
cleavage cocktail. The crude peptide is then precipitated with cold diethyl ether.

Purification: The crude L-Alanyl-L-alanine can be purified using techniques such as reverse-
phase high-performance liquid chromatography (RP-HPLC).
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L-Alanyl-L-alanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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